2,6-Dibromo-3-fluoropyridine

• IUPAC Name: 2,6-dibromo-3-fluoropyridine
• InChI: InChI=1S/C5H2Br2FN/c6-4-2-1-3(8)5(7)9-4/h1-2H
• InChI Key: GOAOEPAQKOERAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1F)Br)Br
• Molecular Formula: C5H2Br2FN
• DSSTOX Substance ID: DTXSID40680567
• Molecular Weight: 254.88 g/mol
• CAS RN: 41404-59-5

Description

“2,6-Dibromo-3-fluoropyridine” is a chemical compound with the molecular formula C5H2Br2FN. It has a molecular weight of 254.88. It is typically stored in an inert atmosphere at temperatures between 2-8°C. The compound is solid in its physical form.

Physical And Chemical Properties Analysis

This compound is a solid compound. It is typically stored in an inert atmosphere at temperatures between 2-8°C. The compound has a molecular weight of 254.88.

Scientific Research Applications

• Medical Imaging and Radiopharmaceuticals : The compound's derivatives, such as fluoropyridines, have significant applications in medical imaging, particularly in Positron Emission Tomography (PET). For example, Carroll, Nairne, and Woodcraft (2007) discuss the use of fluorine-18 labelled fluoropyridines, highlighting the potential of pyridyliodonium salts in introducing fluorine-18 into specific positions of the pyridine ring, which is crucial for medical imaging techniques (Carroll, Nairne, & Woodcraft, 2007).

• Chemical Synthesis and Reactions : The compound is also pivotal in various chemical reactions. For instance, Awad et al. (2004) demonstrate the deprotonation of fluoro aromatics using lithium magnesates, where 2,6-difluoropyridine is involved in complex reactions with different electrophiles, showcasing its versatility in chemical synthesis (Awad et al., 2004).

• Study of Molecular Structures and Interactions : Research on 2,6-Dibromo-3-fluoropyridine contributes significantly to understanding molecular structures and interactions. Hübner, Stolze, and Sutter (1981) investigated the molecular structure and susceptibility anisotropics of 2,6-Difluoropyridine, providing crucial insights into the compound's electronic and physical properties (Hübner, Stolze, & Sutter, 1981).

• Exploration of Non-Covalent Interactions : Singh, Vaishnav, and Das (2016) conducted a study on the structural balance between hydrogen bond and weak n → π(*) interaction in complexes involving 2,6-difluoropyridine. This research provides a deeper understanding of non-covalent interactions in molecular complexes (Singh, Vaishnav, & Das, 2016).

• Development of Fluorinated Compounds : The synthesis and applications of fluorinated compounds, including derivatives of this compound, are crucial in the pharmaceutical and chemical industries. Matsumoto et al. (1984) discuss the synthesis of fluorinated pyridines using the Balz-Schiemann reaction, a method crucial for the development of new compounds (Matsumoto et al., 1984).

Safety and Hazards

The safety information for 2,6-Dibromo-3-fluoropyridine indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

2,6-Dibromo-3-fluoropyridine is a fluorinated pyridine . Fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent (fluorine) in the aromatic ring . They are less reactive than their chlorinated and brominated analogues

Mode of Action

Fluoropyridines in general are known to interact with various biological targets due to the presence of fluorine, a strong electron-withdrawing substituent . This results in interesting and unusual physical, chemical, and biological properties .

Biochemical Pathways

Fluoropyridines are known to be involved in various biological applications . They are often used in the synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds .

Result of Action

Fluoropyridines are known to have various biological applications, including potential use as imaging agents .

Action Environment

The introduction of fluorine atoms into lead structures is a common chemical modification in the search for new agricultural products with improved physical, biological, and environmental properties .